3-Amino-N,N-diethyl-4-pyrrolidin-1-yl-benzenesulfonamide

• IUPAC Name: 3-amino-N,N-diethyl-4-pyrrolidin-1-ylbenzenesulfonamide
• InChI: InChI=1S/C14H23N3O2S/c1-3-17(4-2)20(18,19)12-7-8-14(13(15)11-12)16-9-5-6-10-16/h7-8,11H,3-6,9-10,15H2,1-2H3
• InChI Key: QZQFAHSSGXNUQF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)N2CCCC2)N
• Molecular Formula: C14H23N3O2S
• Molecular Weight: 297.42 g/mol

Description

“3-Amino-N,N-diethyl-4-pyrrolidin-1-yl-benzenesulfonamide” is a chemical compound with the CAS Number: 327088-47-1. It has a molecular weight of 297.42. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI Code of the compound is 1S/C14H23N3O2S/c1-3-17(4-2)20(18,19)12-7-8-14(13(15)11-12)16-9-5-6-10-16/h7-8,11H,3-6,9-10,15H2,1-2H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. It has a molecular weight of 297.42. More specific physical and chemical properties like melting point, boiling point, and density were not found in the retrieved data.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Ijuomah et al. (2022) describes a one-pot synthesis of N-pyridin-3-yl-benzenesulfonamide, showcasing its significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This highlights the compound's potential in developing new antimicrobial agents (Ijuomah, Ike, & Obi, 2022).

Anticancer Activity

Ghorab and Al-Said (2012) synthesized novel indenopyridine derivatives of benzenesulfonamide, demonstrating potent in vitro anticancer activity against the breast cancer cell line (MCF7), suggesting these compounds as potential therapeutic agents for cancer treatment (Ghorab & Al-Said, 2012).

Photophysicochemical Properties

Research by Öncül et al. (2021) explored the synthesis, characterization, and photophysicochemical properties of Zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents. Their findings suggest applications in photocatalytic activities, potentially contributing to the development of efficient photocatalysts (Öncül, Öztürk, & Pişkin, 2021).

Molecular Docking and Antimicrobial Studies

Elangovan et al. (2021) synthesized a novel compound through condensation of pyridine-4-carboxaldehyde and sulfadiazine, conducting a comprehensive study on its antimicrobial activity and molecular docking, offering insights into the compound's mechanism of action and potential as an antimicrobial agent (Elangovan, Sowrirajan, Manoj, & Kumar, 2021).

Luminescence and Antibacterial Properties

Feng et al. (2021) constructed series of new d10 metal complexes incorporating modified benzenesulfonamide derivatives, studying their luminescence and antibacterial properties. This work paves the way for the development of new materials with potential applications in sensing and biomedicine (Feng, Li, Feng, Zhang, Chen, Fang, & Li, 2021).

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H312, H315, H319, H332, H335. These indicate that the compound may be harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.